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For Researchers, Scientists, and Drug Development Professionals

In the realm of heat transfer fluids, the choice of a glycol-based solution is pivotal for
maintaining precise temperature control in a variety of applications, from laboratory research to
pharmaceutical manufacturing. This guide provides an objective comparison of two common
glycols, Dipropylene Glycol (DPG) and Ethylene Glycol (EG), focusing on their performance
as heat transfer fluids. The information presented herein is supported by experimental data to
aid in the selection of the most suitable fluid for your specific requirements.

Executive Summary

Ethylene glycol has long been a standard in heat transfer applications due to its excellent
thermal properties. However, concerns regarding its toxicity have led to the consideration of
alternatives like dipropylene glycol, which offers a lower toxicity profile. This guide delves into
a detailed comparison of their key thermophysical properties, including thermal conductivity,
viscosity, and specific heat capacity, alongside a discussion of their operational temperature
ranges, toxicity, environmental impact, and material compatibility.

Performance Data: Dipropylene Glycol vs. Ethylene
Glycol

The efficiency of a heat transfer fluid is primarily determined by its thermophysical properties.
The following tables summarize the key quantitative data for pure and aqueous solutions of
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dipropylene glycol and ethylene glycol at various temperatures.

Table 1: Thermophysical Properties of Pure Glycols

Dipropylene Glycol Ethylene Glycol .
Property Unit
(DPG) (EG)

Thermal Conductivity

~0.149[1] ~0.252 Wim-K
@ 20°C (68°F)
Dynamic Viscosity @

y Y ~107[2] ~19.9 mPa:s (cP)

20°C (68°F)
Specific Heat
Capacity @ 25°C ~2.18[2] ~2.4 Jig-K
(77°F)
Boiling Point (at 1

232[2] 197.3 °C
atm)
Freezing Point -40[2] -12.9 °C
Density @ 20°C

1.022[2] 1.113 g/cm3

(68°F)

Table 2: Thermal Conductivity of Aqueous Glycol Solutions (W/m-K)
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Concentration (mol Dipropylene Glycol Ethylene Glycol +
%) Temperature (K) o ——

25 293.15 0.433 0.473

50 293.15 0.315 0.381

75 293.15 0.237 0.312

25 373.15 0.438 0.475

50 373.15 0.323 0.380

75 373.15 0.247 0.312

Data extrapolated
from Sun, T., & Teja,
A. S. (2004). Density,
Viscosity and Thermal
Conductivity of
Aqueous Solutions of
Propylene Glycaol,
Dipropylene Glycol,
and Tripropylene
Glycol between 290 K
and 460 K. Journal of
Chemical &
Engineering Data,
49(5), 1311-1317.[3]
[41[5][6]

Table 3: Viscosity of Aqueous Glycol Solutions (mPa-s)

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.semanticscholar.org/paper/Density%2C-Viscosity-and-Thermal-Conductivity-of-of-K-Sun-Teja/09a85676b42a48d43c9b7a13bf4ad7c8c07abbf0
https://pubs.acs.org/doi/pdf/10.1021/je049960h
https://www.researchgate.net/publication/231536062_Density_Viscosity_and_Thermal_Conductivity_of_Aqueous_Solutions_of_Propylene_Glycol_Dipropylene_Glycol_and_Tripropylene_Glycol_between_290_K_and_460_K
https://pubs.acs.org/doi/10.1021/je049960h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Concentration (mol

Temperature (K)

Dipropylene Glycol Ethylene Glycol +

%) + Water Water
25 293.15 11.5 3.6

50 293.15 39.8 9.8

75 293.15 98.2 23.5
25 373.15 0.9 0.6
50 373.15 1.9 1.2

75 373.15 3.6 2.2

Data extrapolated
from Sun, T., & Teja,
A. S. (2004). Density,
Viscosity and Thermal
Conductivity of
Aqueous Solutions of
Propylene Glycaol,
Dipropylene Glycol,
and Tripropylene
Glycol between 290 K
and 460 K. Journal of
Chemical &
Engineering Data,
49(5), 1311-1317.[3]
[41[5][6]

Experimental Protocols

The data presented in this guide is based on established experimental methodologies for

determining the thermophysical properties of liquids. The following are detailed protocols for

key experiments.

Thermal Conductivity Measurement (Transient Hot Wire
Method - ASTM D7896)

© 2025 BenchChem. All rights reserved.

4/11 Tech Support


https://www.semanticscholar.org/paper/Density%2C-Viscosity-and-Thermal-Conductivity-of-of-K-Sun-Teja/09a85676b42a48d43c9b7a13bf4ad7c8c07abbf0
https://pubs.acs.org/doi/pdf/10.1021/je049960h
https://www.researchgate.net/publication/231536062_Density_Viscosity_and_Thermal_Conductivity_of_Aqueous_Solutions_of_Propylene_Glycol_Dipropylene_Glycol_and_Tripropylene_Glycol_between_290_K_and_460_K
https://pubs.acs.org/doi/10.1021/je049960h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

The transient hot wire method is a precise technique for measuring the thermal conductivity of
liquids.[7][8]

Objective: To determine the thermal conductivity of the heat transfer fluid.

Apparatus:

Transient hot wire instrument

Platinum wire sensor

Sample cell

Temperature-controlled bath

Data acquisition system

Procedure:

Calibration: The instrument is calibrated using a standard reference fluid with a known
thermal conductivity, such as toluene or water.

Sample Preparation: The sample cell is thoroughly cleaned and dried. Approximately 40 mL
of the test fluid is then introduced into the cell, ensuring the platinum wire is fully submerged.

[8]

Temperature Equilibration: The sample cell is placed in a temperature-controlled bath and
allowed to reach thermal equilibrium at the desired test temperature.

Measurement: A short duration (typically 1 second) electrical pulse is applied to the platinum
wire. The data acquisition system records the temperature rise of the wire as a function of
time.

Calculation: The thermal conductivity is calculated from the slope of the line plotting the
temperature rise against the logarithm of time. The method directly measures thermal
conductivity and thermal diffusivity, from which volumetric heat capacity can be calculated.[7]

[8]
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Viscosity Measurement (Rotational Viscometer - ASTM
D2196)

A rotational viscometer measures the torque required to rotate a spindle immersed in the fluid
at a constant speed.

Objective: To determine the dynamic viscosity of the heat transfer fluid.
Apparatus:

» Rotational viscometer with a set of spindles

o Temperature-controlled bath

e Sample container

Procedure:

Instrument Setup: The viscometer is leveled, and the appropriate spindle and speed are
selected based on the expected viscosity of the fluid.

o Sample Preparation: The sample is placed in the container, and the container is then placed
in the temperature-controlled bath to reach the desired temperature.

o Measurement: The spindle is immersed in the fluid to the specified depth. The motor is
turned on, and the spindle rotates at the selected speed. The instrument measures the
torque required to maintain this speed.

o Data Recording: The viscosity reading is taken after the reading has stabilized. For non-
Newtonian fluids, viscosity is measured at various shear rates.

o Cleaning: The spindle and sample container are thoroughly cleaned after each
measurement.

Specific Heat Capacity Measurement (Differential
Scanning Calorimetry - ASTM E1269)
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Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the
amount of heat required to increase the temperature of a sample.[9][10][11]

Objective: To determine the specific heat capacity of the heat transfer fluid.
Apparatus:

 Differential Scanning Calorimeter (DSC)

o Hermetically sealed sample pans (e.g., aluminum)

o Areference material with a known specific heat capacity (e.g., sapphire)

Procedure:

Baseline Calibration: An empty sample pan is run through the desired temperature program
to establish a baseline heat flow.

o Reference Material Run: A known mass of the sapphire reference material is placed in a
sample pan and run through the same temperature program.

o Sample Run: A known mass of the liquid sample is hermetically sealed in a sample pan and
subjected to the identical temperature program.

o Calculation: The specific heat capacity of the sample is calculated by comparing the heat
flow to the sample with the heat flow to the reference material at a given temperature, taking
into account the masses of the sample and the reference. The test is typically performed
over a temperature range of -100 °C to 600 °C.[10][11]

Visualizing Performance and Experimental Workflow

To better illustrate the comparative aspects and experimental processes, the following
diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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